96-43-5

2-Chlorothiophene

In Stock

• CAS RN:
• 96-43-5

• Formula:
• C4H3ClS

• InChI:
• InChI=1S/C4H3ClS/c5-4-2-1-3-6-4/h1-3H

• InChIKey:
• GSFNQBFZFXUTBN-UHFFFAOYSA-N

• The photodissociation dynamics of 2-chlorothiophene was studied using resonance enhanced multiphoton ionization (REMPI) time-of-flight (TOF) technique.
  
  

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-chlorophenyl)butanoic acid

In Stock

• CAS RN:
• 270596-43-5

• Formula:
• C25H22ClNO4

• InChI:
• InChI=1S/C25H22ClNO4/c26-17-11-9-16(10-12-17)13-18(14-24(28)29)27-25(30)31-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23H,13-15H2,(H,27,30)(H,28,29)/t18-/m0/s1

• InChIKey:
• FMGGSUXYRDKFJX-SFHVURJKSA-N

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-chlorophenyl)butanoic acid is a useful research compound. Its molecular formula is C25H22ClNO4 and its molecular weight is 435.9. The purity is usually 95%.

1-(4-(4-Bromophenyl)piperazin-1-YL)ethanone

In Stock

• CAS RN:
• 678996-43-5

• Formula:
• C12H15BrN2O

• InChI:
• InChI=1S/C12H15BrN2O/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(13)3-5-12/h2-5H,6-9H2,1H3

• InChIKey:
• WNWHREPVSZJEPA-UHFFFAOYSA-N

• 1-(4-(4-Bromophenyl)piperazin-1-YL)ethanone is a useful research compound. Its molecular formula is C12H15BrN2O and its molecular weight is 283.16 g/mol. The purity is usually 95%.

5-Fluoro-2-(3-methoxyphenoxy)phenylamine

In Stock

• CAS RN:
• 937596-43-5

• Formula:
• C13H12FNO2

• InChI:
• InChI=1S/C13H12FNO2/c1-16-10-3-2-4-11(8-10)17-13-6-5-9(14)7-12(13)15/h2-8H,15H2,1H3

• InChIKey:
• VDOBIQBTRGRHFT-UHFFFAOYSA-N

• 5-Fluoro-2-(3-methoxyphenoxy)phenylamine is a useful research compound. Its molecular formula is C13H12FNO2 and its molecular weight is 233.24 g/mol. The purity is usually 95%.

1-[4-(Difluoromethoxy)phenyl]-3-(2-methylcyclohexyl)thiourea

In Stock

• CAS RN:
• 398996-43-5

• Formula:
• C15H20F2N2OS

• InChI:
• InChI=1S/C15H20F2N2OS/c1-10-4-2-3-5-13(10)19-15(21)18-11-6-8-12(9-7-11)20-14(16)17/h6-10,13-14H,2-5H2,1H3,(H2,18,19,21)

• InChIKey:
• SCDBWROCPZMOJV-UHFFFAOYSA-N

• 1-[4-(Difluoromethoxy)phenyl]-3-(2-methylcyclohexyl)thiourea is a useful research compound. Its molecular formula is C15H20F2N2OS and its molecular weight is 314.39. The purity is usually 95%.

4-acetyl-5-(3-fluorophenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS RN:
• 440096-43-5

• Formula:
• C19H23FN2O4

• InChI:
• InChI=1S/C19H23FN2O4/c1-13(23)16-17(14-4-2-5-15(20)12-14)22(19(25)18(16)24)7-3-6-21-8-10-26-11-9-21/h2,4-5,12,17,24H,3,6-11H2,1H3

• InChIKey:
• GFGIUVMFJIVQQV-UHFFFAOYSA-N

• 4-acetyl-5-(3-fluorophenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C19H23FN2O4 and its molecular weight is 362.4g/mol. The purity is usually 95%.

Methyl 4-isocyanato-3-methylbenzoate

In Stock

• CAS RN:
• 864296-43-5

• Formula:
• C10H9NO3

• InChI:
• InChI=1S/C10H9NO3/c1-7-5-8(10(13)14-2)3-4-9(7)11-6-12/h3-5H,1-2H3

• InChIKey:
• ZYQLIHZHKCNJCV-UHFFFAOYSA-N

• Methyl 4-isocyanato-3-methylbenzoate is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.186. The purity is usually 95%.

2-((2-isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide

In Stock

• CAS RN:
• 872596-43-5

• Formula:
• C22H27N5O3S

• InChI:
• InChI=1S/C22H27N5O3S/c1-14(2)12-16-24-19-18(21(29)27(4)22(30)26(19)3)20(25-16)31-13-17(28)23-11-10-15-8-6-5-7-9-15/h5-9,14H,10-13H2,1-4H3,(H,23,28)

• InChIKey:
• SLEUVCIFMFINQR-UHFFFAOYSA-N

• 2-((2-isobutyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C22H27N5O3S and its molecular weight is 441.55. The purity is usually 95%.

2-(2-Amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol

In Stock

• CAS RN:
• 877796-43-5

• Formula:
• C25H22FN3O4

• InChI:
• InChI=1S/C25H22FN3O4/c1-15-24(33-22-6-4-3-5-21(22)31-2)23(29-25(27)28-15)19-12-11-18(13-20(19)30)32-14-16-7-9-17(26)10-8-16/h3-13,30H,14H2,1-2H3,(H2,27,28,29)

• InChIKey:
• HESXKURXMADQIJ-UHFFFAOYSA-N

• 2-(2-Amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C25H22FN3O4 and its molecular weight is 447.466. The purity is usually 95%.

5-Fluoro-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride

Usually In Stock

• CAS RN:
• 173996-43-5

• Formula:
• C10H13ClFN

• InChI:
• InChI=1S/C10H12FN.ClH/c11-10-3-1-2-7-6-8(12)4-5-9(7)10;/h1-3,8H,4-6,12H2;1H

• InChIKey:
• FRJKMPVYNAZSSG-UHFFFAOYSA-N

• 5-Fluoro-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride is a useful research compound. Its molecular formula is C10H13ClFN and its molecular weight is 201.67 g/mol. The purity is usually 95%.

1-(4-Cyano-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

In Stock

• CAS RN:
• 1166996-43-5

• Formula:
• C12H11NO3

• InChI:
• InChI=1S/C12H11NO3/c13-8-9-1-3-10(4-2-9)11(14)7-12-15-5-6-16-12/h1-4,12H,5-7H2

• InChIKey:
• SVRPPENODHVMAS-UHFFFAOYSA-N

• 1-(4-Cyano-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.

tert-Butyl 3-(acetoxymethyl)-4-oxopiperidine-1-carboxylate

In Stock

• CAS RN:
• 1404196-43-5

• Formula:
• C13H21NO5

• InChI:
• InChI=1S/C13H21NO5/c1-9(15)18-8-10-7-14(6-5-11(10)16)12(17)19-13(2,3)4/h10H,5-8H2,1-4H3

• InChIKey:
• ANDTXJJNCYFCGK-UHFFFAOYSA-N

• Tert-Butyl 3-(acetoxymethyl)-4-oxopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H21NO5 and its molecular weight is 271.31 g/mol. The purity is usually 95%.

(5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazol-3-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 1019096-43-5

• Formula:
• C21H25FN4O3S

• InChI:
• InChI=1S/C21H25FN4O3S/c22-16-3-5-17(6-4-16)24-8-10-25(11-9-24)21(27)19-13-20(15-1-2-15)26(23-19)18-7-12-30(28,29)14-18/h3-6,13,15,18H,1-2,7-12,14H2

• InChIKey:
• VIFXCWZVTQEENG-UHFFFAOYSA-N

• (5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazol-3-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C21H25FN4O3S and its molecular weight is 432.51. The purity is usually 95%.

3-Bromo-5-difluoromethoxy-2-fluorophenol

In Stock

• CAS RN:
• 1807196-43-5

• Formula:
• C7H4BrF3O2

• InChI:
• InChI=1S/C7H4BrF3O2/c8-4-1-3(13-7(10)11)2-5(12)6(4)9/h1-2,7,12H

• InChIKey:
• GZTKGGWOWKYCOQ-UHFFFAOYSA-N

• 3-Bromo-5-difluoromethoxy-2-fluorophenol is a useful research compound. Its molecular formula is C7H4BrF3O2 and its molecular weight is 257 g/mol. The purity is usually 95%.

1-Prop-2-enoyl-N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-6-yl)piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361896-43-5

• Formula:
• C15H21N5O2

• InChI:
• InChI=1S/C15H21N5O2/c1-2-14(21)19-7-5-11(6-8-19)15(22)18-12-3-4-13-16-10-17-20(13)9-12/h2,10-12H,1,3-9H2,(H,18,22)

• InChIKey:
• SZDCPBLXSKDGKW-UHFFFAOYSA-N

• 1-Prop-2-enoyl-N-(5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-6-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H21N5O2 and its molecular weight is 303.366. The purity is usually 95%.

1-[1-(5-Chloro-2-methoxyphenyl)sulfonylazetidin-3-yl]-2-cyclopropylbenzimidazole

Usually In Stock

• CAS RN:
• 2379996-43-5

• Formula:
• C20H20ClN3O3S

• InChI:
• InChI=1S/C20H20ClN3O3S/c1-27-18-9-8-14(21)10-19(18)28(25,26)23-11-15(12-23)24-17-5-3-2-4-16(17)22-20(24)13-6-7-13/h2-5,8-10,13,15H,6-7,11-12H2,1H3

• InChIKey:
• WSZSUWAYFPVICT-UHFFFAOYSA-N

• 1-[1-(5-Chloro-2-methoxyphenyl)sulfonylazetidin-3-yl]-2-cyclopropylbenzimidazole is a useful research compound. Its molecular formula is C20H20ClN3O3S and its molecular weight is 417.91. The purity is usually 95%.

cis-Ethyl 2-phenylcyclopropane-1-carboxylate

• CAS RN:
• 946-38-3; 96-43-5

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-2-14-12(13)11-8-10(11)9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3/t10-,11-/m1/s1

• InChIKey:
• SRGUIJLJERBBCM-GHMZBOCLSA-N

• Cis-Ethyl 2-phenylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.242. The purity is usually 95%.